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Compound of Interest

Compound Name:
1,4-Bis(2-Hydroxyethoxy)-2-

Butyne

CAS No.: 1605-85-5

Cat. No.: B1179979

Get Quote

CAS No: 1606-85-5 Synonyms: BEO; 2-Butyne-1,4-diol bis(2-hydroxyethyl) ether; 1,4-Di(2-

hydroxyethoxy)-2-butyne.[1][2][3][4][5] Document Type: Technical Whitepaper for Research &

Development Version: 1.0

Executive Summary
1,4-Bis(2-Hydroxyethoxy)-2-Butyne (BEO) is a functionalized alkyne-diol ether predominantly

utilized as a brightener in nickel electroplating, yet it holds significant utility in drug development

as a hydrophilic linker and rigid spacer in synthetic medicinal chemistry. Its structure—

comprising a central alkyne core flanked by ethoxy and hydroxyl groups—offers unique

physicochemical properties for bioconjugation and fragment-based drug design.

However, its safety profile is often under-documented in research settings compared to

commercial APIs. This guide synthesizes industrial safety data with laboratory best practices to

provide a comprehensive handling protocol. The primary hazards are acute skin/eye irritation

and potential oral toxicity. While not classified as highly volatile, its functional groups

necessitate specific precautions against peroxide formation and reactive incompatibility.[6]
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Chemical Identity & Physicochemical Properties
Understanding the physical constants is the first line of defense in risk assessment. BEO is a

viscous liquid with a high boiling point, reducing inhalation risks under ambient conditions but

increasing persistence on surfaces.

Table 1: Physicochemical Data
Property Value Relevance to Safety

CAS Number 1606-85-5
Unique Identifier for SDS

retrieval.

Molecular Formula C₈H₁₄O₄
Oxygen-rich; potential for

polarity-driven skin absorption.

Molecular Weight 174.19 g/mol
Moderate weight; likely limited

volatility.

Physical State
Clear yellow to brown viscous

liquid

Viscosity implies slow spill

spread but difficult cleanup.

Boiling Point
~225°C (est.) / >110°C (Flash

Point)

Low vapor pressure at RT;

thermal decomposition risk at

high heat.

Density 1.144 g/mL @ 25°C
Heavier than water; sinks in

aqueous environments.

Solubility Soluble in water, alcohols

Readily miscible; requires

specific spill containment (no

water wash-down).
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Technical Insight: The presence of ether linkages (

) adjacent to an alkyne suggests a theoretical susceptibility to autoxidation. While

less prone to peroxide formation than simple ethers (e.g., diethyl ether), aged

samples should be tested for peroxides before distillation or heating.

Hazard Identification & Toxicology
GHS Classification
Based on aggregated data from REACH registrations and supplier SDS (Sigma-Aldrich, TCI,

Thermo Fisher), BEO is classified under the Warning signal word.

H302: Harmful if swallowed (Category 4).

H315: Causes skin irritation (Category 2).

H319: Causes serious eye irritation (Category 2A).[7]

H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure,

Category 3).

Toxicological Profile
Acute Oral Toxicity: Data indicates an LD50 range consistent with Category 4 (300–2000

mg/kg). Ingestion may cause gastrointestinal distress.

Dermal/Ocular: The compound is a confirmed irritant. The ethoxy chains increase polarity,

potentially aiding penetration of the stratum corneum, leading to dermatitis upon prolonged

contact.

Chronic/Carcinogenicity: No components are listed by IARC, NTP, or OSHA as carcinogens.

However, "No data available" should not be conflated with "Safe." Long-term exposure

effects are not fully investigated.[8]
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Mutagenicity: No specific data available.[8] Treat as a potential genotoxin until proven

otherwise, standard for alkyne-containing research chemicals.

Operational Safety & Handling Protocols
Engineering Controls

Primary: All open handling must occur within a certified Chemical Fume Hood.

Secondary: Local exhaust ventilation is required if the process involves heating the

substance above 50°C.

Personal Protective Equipment (PPE) Matrix
PPE Type Recommendation Scientific Rationale

Gloves Nitrile (≥ 0.11 mm)

BEO is a polar organic. Nitrile

offers excellent resistance to

alcohols and ethers. Latex is

not recommended due to

permeability risks.

Eye Protection Chemical Goggles

Safety glasses are insufficient

due to the "Serious Eye

Irritation" (H319) hazard.

Goggles prevent vapor/splash

entry.

Body Protection Lab Coat (Cotton/Poly)

Standard protection. If

handling >1L, use a chemical-

resistant apron.

Respiratory Type A (Organic Vapor)

Required only if aerosolization

occurs or heating outside a

fume hood (not

recommended).

Storage & Stability
Conditions: Store in a cool, dry place. Keep container tightly closed.
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Incompatibilities: Strong oxidizing agents (risk of fire), Strong acids (potential for alkyne

hydration/reaction), Copper/Silver (Acetylides are unlikely due to the internal alkyne, but

trace terminal alkyne impurities could react).

Shelf Life: Re-test purity annually. Monitor for darkening (oxidation).

Emergency Response & First Aid
The following decision logic dictates the immediate response to exposure or release events.

Visualization: Emergency Response Decision Tree

INCIDENT DETECTED

Identify Incident Type

Spill / Release Personnel Exposure

Volume? Route?

Skin Contact Eye Contact Ingestion Inhalation

Wash with Soap & Water
(15 mins)

Remove Clothing

Rinse with Water
(15 mins)

Remove Contacts

Rinse Mouth
Do NOT Induce Vomiting

Call Poison Control

Move to Fresh Air
Support Breathing

Small (< 100 mL) Large (> 100 mL)

Absorb with Sand/Vermiculite
Place in HazWaste

Evacuate Area
Call HazMat Team

Ventilate

Click to download full resolution via product page
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Caption: Figure 1. Decision logic for immediate response to BEO exposure or containment

failure.

Research Applications & Synthesis Context
In drug discovery, 1,4-Bis(2-Hydroxyethoxy)-2-Butyne serves as a versatile building block. Its

safety profile must be contextualized within its experimental utility.

Functional Utility
Linker Chemistry: The molecule provides a 4-carbon rigid alkyne spacer. The terminal

hydroxyls allow for easy functionalization (e.g., conversion to mesylates/tosylates for

nucleophilic substitution).

PROTACs: Used to synthesize hydrophilic linkers that connect E3 ligase ligands to target

protein ligands. The ether oxygens improve water solubility compared to all-carbon chains.

Hydrogenation: The central alkyne can be selectively reduced to an alkene (cis/trans) or

alkane, altering the linker's flexibility post-conjugation.

Synthesis Workflow & Safety Checkpoints

Critical Control Points

Receipt & Log
(Check CAS 1606-85-5)

Storage
(Cool, Dry, Dark)

Reaction Prep
(Fume Hood Required)

Check Integrity Synthesis
(e.g., Esterification)

PPE: Nitrile + Goggles Quench/Workup
(Solvent Waste)

Exotherm Control

Click to download full resolution via product page

Caption: Figure 2. Operational workflow emphasizing safety checkpoints during synthesis.

Regulatory & Compliance Status
TSCA (USA): Listed (Active).

REACH (EU): Registered (EC No. 216-526-0).
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Canada (DSL/NDSL): Listed on NDSL.

Transport (DOT/IATA): generally not regulated as Dangerous Goods for transport unless

specific additives or impurities lower the flash point. However, always verify the specific SDS

from the vendor as "Environmentally Hazardous Substance" (UN 3082) classifications are

becoming more common for aquatic toxins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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